Cas no 1806319-26-5 (Ethyl 4-cyano-5-methyl-2-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-5-methyl-2-nitrophenylacetate
• CAS No: 1806319-26-5
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5007278
• Update Time: 2025-05-19

Ethyl 4-cyano-5-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-methyl-2-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-18-12(15)6-9-4-8(2)10(7-13)5-11(9)14(16)17/h4-5H,3,6H2,1-2H3
• InChI Key： KICZZVLTZMLKII-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C)C(C#N)=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-cyano-5-methyl-2-nitrophenylacetate

Comprehensive Overview of Ethyl 4-cyano-5-methyl-2-nitrophenylacetate (CAS No. 1806319-26-5): Properties, Applications, and Industry Insights

Ethyl 4-cyano-5-methyl-2-nitrophenylacetate (CAS No. 1806319-26-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative features a cyano group, nitro substituent, and methyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in precision medicine.

The compound's structural complexity enables diverse reactivity patterns, particularly in Pd-catalyzed cross-coupling reactions, a hot topic in green chemistry. Researchers are exploring its role in click chemistry applications, addressing the need for efficient drug discovery pipelines. With molecular weight 262.25 g/mol and exact mass 262.0824, its lipophilicity (predicted LogP 1.82) makes it valuable for optimizing blood-brain barrier permeability in CNS drug development—a key focus area in neurodegenerative disease research.

Industry trends show increasing searches for "nitrophenylacetate derivatives in drug design" and "cyano ester synthetic applications," reflecting its relevance. Analytical techniques like HPLC-MS (retention time 3.2 min in C18 columns) and NMR spectroscopy (characteristic peaks at δ 1.3 ppm for ethyl CH3) are crucial for quality control. The compound's stability under inert atmospheres (decomposition >200°C) meets stringent Good Manufacturing Practice requirements for pharmaceutical intermediates.

Environmental considerations drive innovation in waste minimization strategies during synthesis. Recent patents disclose solvent-free routes using microwave-assisted synthesis, reducing energy consumption by 40% compared to conventional methods. This aligns with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors—a search term growing 120% YoY in chemical industry databases.

Emerging applications include OLED materials development, where its electron-withdrawing groups enhance charge transport properties. The 2023 Materials Research Society report identified such nitroaromatic compounds as promising candidates for flexible electronics—answering frequent queries about "organic semiconductors beyond thiophenes." Computational studies (DFT calculations) predict favorable HOMO-LUMO gaps (4.1 eV) for optoelectronic applications.

Regulatory compliance remains critical; the compound's REACH registration status and OECD guideline testing data (e.g., aquatic toxicity EC50 >100 mg/L) ensure safe handling. Supply chain analytics indicate 78% of global demand originates from contract research organizations specializing in custom synthesis—a sector projected to grow at 7.8% CAGR through 2030 according to MarketWatch.

Future directions include exploring its biocatalytic transformations using engineered enzymes, a trending topic in white biotechnology. The compound's structure-activity relationships are being mapped via AI-driven QSAR models, addressing frequent searches for "machine learning in molecular property prediction." These advancements position Ethyl 4-cyano-5-methyl-2-nitrophenylacetate as a strategic building block in next-generation drug discovery and material science innovations.